Cas no 142810-18-2 (Fmoc-Ile-Gly-OH)

• Product Name: Fmoc-Ile-Gly-OH
• CAS No: 142810-18-2
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• MDL: MFCD03093501
• CID: 1316728
• PubChem ID: 7015072
• Update Time: 2025-10-28

Fmoc-Ile-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-isoleucyl-
• FMOC-ILE-GLY-OH
• Fmoc-L-Ile-Gly-OH
• MFCD03093501
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinyl-glycin (Fmoc-L-Ile-Gly-OH)
• 2-[[(2S,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoyl]amino]acetic acid
• AKOS025405045
• 142810-18-2
• EN300-1485855
• SCHEMBL23629985
• 2-((2S,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylpentanamido)aceticacid
• 2-((2S,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylpentanamido)acetic acid
• 2-[(2s,3s)-2-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• 2-((2S,3S)-2-(((9H-fluoren-9-yl)Methoxy)carbonylaMino)-3-MethylpentanaMido)acetic acid
• Fmoc-Ile-Gly-OH

• MDL： MFCD03093501
• Inchi： 1S/C23H26N2O5/c1-3-14(2)21(22(28)24-12-20(26)27)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21H,3,12-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14-,21-/m0/s1
• InChI Key： BVPMIIMLKAWZFO-QKKBWIMNSA-N
• SMILES： O(C(N[C@H](C(NCC(=O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18428
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.0E-3 g/L) (25 ºC),
• PSA: 104.73

Fmoc-Ile-Gly-OH Security Information

• Storage Condition：(BD304882)

Additional information on Fmoc-Ile-Gly-OH

Introduction to Fmoc-Ile-Gly-OH (CAS No. 142810-18-2)

Fmoc-Ile-Gly-OH (CAS No. 142810-18-2) is a versatile and widely used compound in the field of peptide synthesis and chemical biology. This compound, also known as N-(9-fluorenylmethoxycarbonyl)-isoleucylglycine, plays a crucial role in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely recognized for its stability and ease of removal, making it an essential tool in the development of bioactive peptides and peptidomimetics.

The structure of Fmoc-Ile-Gly-OH consists of an Fmoc group attached to the N-terminus of the isoleucine (Ile) residue, followed by a glycine (Gly) residue. The Fmoc group serves as a temporary protecting group for the amino functionality, preventing unwanted side reactions during the synthesis process. Once the desired peptide sequence is assembled, the Fmoc group can be selectively removed using a mild base, such as piperidine, allowing for the coupling of the next amino acid in the sequence.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-Ile-Gly-OH in various applications. For instance, a study published in the Journal of Peptide Science demonstrated that this compound is crucial in the synthesis of cyclic peptides with enhanced biological activity. Cyclic peptides are known for their improved stability and bioavailability compared to their linear counterparts, making them attractive candidates for drug development.

In addition to its role in peptide synthesis, Fmoc-Ile-Gly-OH has also found applications in the development of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved pharmacological properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of Fmoc-Ile-Gly-OH in the synthesis of peptidomimetics with potent anti-cancer activity. These compounds were shown to selectively target cancer cells while sparing healthy tissues, demonstrating their potential as novel therapeutic agents.

The versatility of Fmoc-Ile-Gly-OH extends beyond its use in peptide and peptidomimetic synthesis. It has also been employed in the development of diagnostic tools and imaging agents. For example, a study published in Bioconjugate Chemistry described the use of this compound in the synthesis of fluorescent probes for cellular imaging. The resulting probes exhibited high sensitivity and selectivity, enabling real-time monitoring of cellular processes and disease progression.

The stability and reactivity of Fmoc-Ile-Gly-OH make it an ideal choice for various synthetic strategies. Its compatibility with solid-phase synthesis methods allows for efficient and scalable production of complex peptides and peptidomimetics. Additionally, its ability to form stable intermediates during synthesis ensures high yields and purity, which are critical factors in pharmaceutical research and development.

In conclusion, Fmoc-Ile-Gly-OH (CAS No. 142810-18-2) is a fundamental building block in modern peptide chemistry and chemical biology. Its unique properties make it indispensable in a wide range of applications, from drug discovery to diagnostic tool development. As research continues to advance, the importance of this compound is likely to grow, driving further innovations in the field.